Cas no 130158-37-1 (1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-thiazolidinylidene)-)

• Product Name: 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-thiazolidinylidene)-
• CAS No: 130158-37-1
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 1225336
• Update Time: 2024-08-05

1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-thiazolidinylidene)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 2,2-dimethyl-5-(2-thiazolidinylidene)-

• Inchi： 1S/C9H11NO4S/c1-9(2)13-7(11)5(8(12)14-9)6-10-3-4-15-6/h10H,3-4H2,1-2H3
• InChI Key： XEXAECPEAPRAMO-UHFFFAOYSA-N
• SMILES： O1C(=O)/C(=C2/NCCS/2)/C(=O)OC1(C)C

Computed Properties

• Exact Mass: 229.04093

Experimental Properties

• Density: 1.371±0.06 g/cm3(Predicted)
• Melting Point: 175-176 °C
• Boiling Point: 422.4±45.0 °C(Predicted)
• PSA: 64.63
• pka: 1.20±0.20(Predicted)